Cas no 57731-17-6 (2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone)

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone is a versatile organic compound featuring a bromo and chlorothiophenyl group. It exhibits excellent stability and reactivity, making it suitable for a wide range of synthetic applications. The presence of the bromo and chlorothiophenyl moieties enhances its selectivity in chemical transformations, offering unique synthetic opportunities.

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone structure

57731-17-6 structure

Product Name:2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone

CAS No:57731-17-6

MF:C₆H₄BrClOS

MW:239.517358779907

MDL:MFCD00829820

CID:385933

PubChem ID:2063634

Update Time:2025-06-25

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-(5-chlorothiophen-2-yl)ethanone
- 2-Bromo-1-(5-chloro-2-thienyl)-1-ethanone
- 2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone
- Ethanone, 2-bromo-1-(5-chloro-2-thienyl)-
- 2-(bromoacetyl)-5-chlorothiophene
- 2-bromo-1-(5-chloro-2-thienyl)ethanone
- 2-bromo-1-(5-chlorothien-2-yl)ethanone
- YIKFQMAUWNYCHK-UHFFFAOYSA-N
- SCHEMBL230769
- DTXSID90366304
- 57731-17-6
- J-508158
- S12170
- 2-bromo-1-(5-chlorothiophen-2-yl)-ethanone
- EN300-01910
- MFCD00829820
- Z57040524
- PB43098
- 2-bromanyl-1-(5-chloranylthiophen-2-yl)ethanone
- 2-bromo-1-(5-chlorothiophen-2-yl)ethan-1-one
- SY079930
- 2-bromo-1-(5-chloro-2-thiophenyl)ethanone
- 12X-0810
- FT-0640480
- 2-bromo-1-(5-chloro-thiophen-2-yl)-ethanone, AldrichCPR
- CS-0060157
- AKOS000115711
- A831572
- DB-053094
- ALBB-034446
- MDL： MFCD00829820
- Inchi： 1S/C6H4BrClOS/c7-3-4(9)5-1-2-6(8)10-5/h1-2H,3H2
- InChI Key： YIKFQMAUWNYCHK-UHFFFAOYSA-N
- SMILES： BrCC(C1=CC=C(S1)Cl)=O

Computed Properties

Exact Mass: 237.88500
Monoisotopic Mass: 237.88548g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 45.3Å²

Experimental Properties

Melting Point: 73-75
PSA: 45.31000
LogP: 2.97910
Sensitiveness: Lachrymatory

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Security Information

Hazard Statement： Corrosive/Lachrymatory/Keep Cold
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018071-1g	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6	99%	1g	￡42.00	2022-03-01
Fluorochem	018071-5g	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6	99%	5g	￡122.00	2022-03-01
Fluorochem	018071-25g	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6	99%	25g	￡349.00	2022-03-01
Fluorochem	018071-100g	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6	99%	100g	￡1046.00	2022-03-01
Chemenu	CM200091-25g	2-Bromo-1-(5-chloro-2-thienyl)-1-ethanone	57731-17-6	96%	25g	$485	2023-01-19
Apollo Scientific	OR14033-1g	2-(Bromoacetyl)-5-chlorothiophene	57731-17-6		1g	£15.00	2025-02-19
Chemenu	CM200091-25g	2-Bromo-1-(5-chloro-2-thienyl)-1-ethanone	57731-17-6	96%	25g	$351	2021-08-05
TRC	B690853-100mg	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6		100mg	$ 64.00	2023-04-18
TRC	B690853-250mg	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6		250mg	$ 75.00	2023-04-18
TRC	B690853-500mg	2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone	57731-17-6		500mg	$ 87.00	2023-04-18

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Production Method

2-Bromo-1-(5-chloro-thiophen-2-yl)-ethanone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:57731-17-6)2-Bromo-1-(5-Chloro-Thiophen-2-Yl)-Ethanone

Order Number:LE168

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:38

Price ($):discuss personally

Email:18501500038@163.com

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